3-({[(2-ethyl-6-methylphenyl)carbamoyl]methyl}sulfanyl)-N-(3-fluorophenyl)-[1,2,4]triazolo[4,3-a]pyridine-6-carboxamide
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Description
3-({[(2-ethyl-6-methylphenyl)carbamoyl]methyl}sulfanyl)-N-(3-fluorophenyl)-[1,2,4]triazolo[4,3-a]pyridine-6-carboxamide is a useful research compound. Its molecular formula is C24H22FN5O2S and its molecular weight is 463.53. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Compound Synthesis
Research into heterocyclic compounds, including [1,2,4]triazolo[4,3-a]pyridines, focuses on their synthesis and the development of novel derivatives. For instance, studies have detailed methods for creating heterocondensed pyrimidines and triazolo-pyrimidines through reactions involving enamino nitriles and O-ethylformimides. Such synthetic pathways are crucial for developing new molecules with potential therapeutic or material applications (Wamhoff, Kroth, & Strauch, 1993).
Biological Activity Exploration
Related compounds have been explored for their biological activities, including antimicrobial and antifungal effects. For example, some derivatives have shown pronounced antimicrobial activity, highlighting the potential of triazolo-pyridine derivatives in medical and pharmaceutical research (Bhuiyan et al., 2006).
Chemical Reactivity and Process Studies
Investigations into the reactivity of [1,2,4]triazolo[4,3-a]pyridine derivatives provide insights into chemical processes and the synthesis of complex heterocycles. Studies have detailed reactions leading to the creation of isothiazolopyridines, pyridothiazines, and pyridothiazepines, which possess valuable biological activities. These findings are essential for advancing synthetic chemistry and developing new methodologies (Youssef, Azab, & Youssef, 2012).
Material Science Applications
The synthesis and characterization of fluorinated pyrimidine derivatives, which are structurally related to the compound of interest, have implications for material science, particularly in developing new compounds with unique properties for industrial applications (Popova et al., 1999).
Properties
IUPAC Name |
3-[2-(2-ethyl-6-methylanilino)-2-oxoethyl]sulfanyl-N-(3-fluorophenyl)-[1,2,4]triazolo[4,3-a]pyridine-6-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H22FN5O2S/c1-3-16-7-4-6-15(2)22(16)27-21(31)14-33-24-29-28-20-11-10-17(13-30(20)24)23(32)26-19-9-5-8-18(25)12-19/h4-13H,3,14H2,1-2H3,(H,26,32)(H,27,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NYXCXJAPLNHLST-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC(=C1NC(=O)CSC2=NN=C3N2C=C(C=C3)C(=O)NC4=CC(=CC=C4)F)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H22FN5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
463.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.